Cas no 108102-51-8 (fumagillol)

• Product Name: fumagillol
• CAS No: 108102-51-8
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• MDL: MFCD04035560
• CID: 159298
• PubChem ID: 222778
• Update Time: 2025-10-19

fumagillol Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octan-6-ol,5-methoxy-4-[(2R,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-,(3R,4S,5S,6R)-
• fumagillol
• 1-Oxaspiro[2.5]octan-6-ol,5-methoxy-4-[(2R,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-...
• (3R,4S,5S,6R)-5-methoxy-4-[(2R,3R)-2-methyl-3-(3-methylbut-2-en-1-yl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-ol
• 1-Oxaspiro(2.5)octan-6-ol, 5-methoxy-4-(2-methyl-3-(3-methyl-2-butenyl)oxiranyl)-, (3R-(3alpha,4alpha(2R*,3R*),5beta,6beta))-
• 5-methoxy-4-[(2R)-2-methyl-3-(3-methylbut-2-en-1-yl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-ol
• FOS 37; Gelcohol
• FOS-37
• NSC-9665
• Q27105155
• 1-OXASPIRO(2.5)OCTAN-6-OL, 5-METHOXY-4-((2R,3R)-2-METHYL-3-(3-METHYL-2-BUTEN-1-YL)-2-OXIRANYL)-, (3R,4S,5S,6R)-
• CS-0028784
• 409OS4DE8W
• 1-Oxaspiro[2.5]octan-6-ol,3-epoxy-1,5-dimethyl-4-hexenyl)-5-methoxy-
• Alcohol-I from funagillin
• MLS003389373
• Alcohol-I from Fumagillin
• CEVCTNCUIVEQOY-JQOWZUPLSA-N
• HY-103643
• (3R,4S,5S,6R)-5-methoxy-4-[(2R,3R)-2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-ol
• Gelcohol
• MS-24014
• J-002058
• SCHEMBL2553407
• (3R,4S,5S,6R)-5-methoxy-4-((2R,3R)-2-methyl-3-(3-methylbut-2-en-1-yl)oxiran-2-yl)-1-oxaspiro[2.5]octan-6-ol
• UNII-409OS4DE8W
• AKOS030241038
• CHEBI:324935
• CHEMBL137317
• (-)-Fumagillol
• NSC9665
• 108102-51-8
• FUMAGILLIN, ALCOHOL I ORIGIN
• 1-Oxaspiro[2.5]octan-6-ol, 4-(2,3-epoxy-1,5-dimethyl-4-hexenyl)-5-methoxy-
• FOS 37
• SMR002049027
• MLSMR
• (3R,4S,5S,6R)-5-methoxy-4-((2R,3R)-2-methyl-3-(3-methylbut-2-en-1-yl)oxiran-2-yl)-1-oxaspiro(2.5)octan-6-ol
• (3R,4S,5S,6R)-5-methoxy-4-((2R,3R)-2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl)-1-oxaspiro(2.5)octan-6-ol
• G13259

• MDL： MFCD04035560
• Inchi： 1S/C16H26O4/c1-10(2)5-6-12-15(3,20-12)14-13(18-4)11(17)7-8-16(14)9-19-16/h5,11-14,17H,6-9H2,1-4H3/t11-,12-,13-,14-,15+,16+/m1/s1
• InChI Key： CEVCTNCUIVEQOY-JQOWZUPLSA-N
• SMILES： O1[C@H](C/C=C(\C)/C)[C@@]1(C)[C@H]1[C@@H]([C@@H](CC[C@@]21CO2)O)OC

Computed Properties

• Exact Mass: 282.183
• Monoisotopic Mass: 282.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.13
• Boiling Point: 389.9°Cat760mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.526
• PSA: 54.52000
• LogP: 2.05510